Cas no 28783-51-9 (2-Chloromethylene-malonic Acid Diethyl Ester)
28783-51-9 structure
Product Name:2-Chloromethylene-malonic Acid Diethyl Ester
CAS No:28783-51-9
MF:C8H11ClO4
MW:206.623542070389
MDL:MFCD03839834
CID:254165
PubChem ID:10899786
Update Time:2025-04-19
2-Chloromethylene-malonic Acid Diethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid,2-(chloromethylene)-, 1,3-diethyl ester
- 2-CHLOROMETHYLENE-MALONIC ACID DIETHYL ESTER
- diethyl 2-(chloromethylidene)propanedioate
- 2-(Chloromethylene)malonic acid diethyl ester
- 2-(Chloromethylene)-Propanedioic Acid 1,3-Diethyl Ester
- 2-Chlor-aethylen-dicarbonsaeure-(1.1)-diaethylester
- A5429
- AC-6746
- Chlormethylen-malonsaeure-diethylester
- diethyl 2-(chloromethylene)malonate
- diethyl chloromethylenemalonate
- FT-0687227
- AKOS025402232
- CS-0172264
- Propanedioic acid, 2-(chloromethylene)-, 1,3-diethyl ester
- Diethyl2-(chloromethylene)malonate
- 28783-51-9
- DTXSID60447674
- SCHEMBL5785348
- MFCD03839834
- PRHVDTPQGCSBCY-UHFFFAOYSA-N
- DS-11859
- 5-(2-Cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-yl acetate, hydrochloride
- diethyl 2-(chloromethylene)malonate;2-CHLOROMETHYLENE-MALONIC ACID DIETHYL ESTER
- 1,3-DIETHYL 2-(CHLOROMETHYLIDENE)PROPANEDIOATE
- 2-Chloromethylene-malonic Acid Diethyl Ester
-
- MDL： MFCD03839834
- Inchi： 1S/C8H11ClO4/c1-3-12-7(10)6(5-9)8(11)13-4-2/h5H,3-4H2,1-2H3
- InChI Key： PRHVDTPQGCSBCY-UHFFFAOYSA-N
- SMILES： Cl/C=C(\C(=O)OCC)/C(=O)OCC
Computed Properties
- Exact Mass: 206.03500
- Monoisotopic Mass: 206.0345865g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Liquid
- PSA: 52.60000
- LogP: 1.23530
2-Chloromethylene-malonic Acid Diethyl Ester Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P264;P270;P301+P312;P330
- Storage Condition：2-8 °C
2-Chloromethylene-malonic Acid Diethyl Ester Customs Data
- HS CODE：2917190090
- Customs Data：
China Customs Code:
2917190090Overview:
2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
Summary:
2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Chloromethylene-malonic Acid Diethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 040569-250mg |
2-Chloromethylene-malonic acid diethyl ester |
28783-51-9 | 98% | 250mg |
￡101.00 | 2022-03-01 | |
| Fluorochem | 040569-1g |
2-Chloromethylene-malonic acid diethyl ester |
28783-51-9 | 98% | 1g |
￡250.00 | 2022-03-01 | |
| Fluorochem | 040569-5g |
2-Chloromethylene-malonic acid diethyl ester |
28783-51-9 | 98% | 5g |
￡751.00 | 2022-03-01 | |
| AstaTech | 48189-0.25/G |
2-CHLOROMETHYLENE-MALONIC ACID DIETHYL ESTER |
28783-51-9 | 95% | 0.25g |
$89 | 2023-09-17 | |
| AstaTech | 48189-1/G |
2-CHLOROMETHYLENE-MALONIC ACID DIETHYL ESTER |
28783-51-9 | 95% | 1g |
$222 | 2023-09-17 | |
| AstaTech | 48189-5/G |
2-CHLOROMETHYLENE-MALONIC ACID DIETHYL ESTER |
28783-51-9 | 95% | 5g |
$667 | 2023-09-17 | |
| abcr | AB168605-250 mg |
2-Chloromethylene-malonic acid diethyl ester; 95% |
28783-51-9 | 250MG |
€186.50 | 2022-06-11 | ||
| abcr | AB168605-1 g |
2-Chloromethylene-malonic acid diethyl ester; 95% |
28783-51-9 | 1g |
€398.00 | 2022-06-11 | ||
| abcr | AB168605-5 g |
2-Chloromethylene-malonic acid diethyl ester; 95% |
28783-51-9 | 5g |
€1,105.50 | 2022-06-11 | ||
| Chemenu | CM251934-1g |
Diethyl 2-(chloromethylene)malonate |
28783-51-9 | 95% | 1g |
$*** | 2023-03-29 |
2-Chloromethylene-malonic Acid Diethyl Ester Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
28783-51-9 (2-Chloromethylene-malonic Acid Diethyl Ester) Related Products
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